Cas no 98384-57-7 (3,4-Di(benzenesulfonyl)-1,2,5-oxadiazole)

• Product Name: 3,4-Di(benzenesulfonyl)-1,2,5-oxadiazole
• CAS No: 98384-57-7
• MF: C₁₄H₁₀N₂O₅S₂
• MW: 350.369600772858
• CID: 2820764
• PubChem ID: 12745628
• Update Time: 2025-04-21

3,4-Di(benzenesulfonyl)-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• CHEMBL459468
• 3,4-Di(benzenesulfonyl)-1,2,5-oxadiazole
• SCHEMBL17774492
• DTXSID80508736
• 98384-57-7

• Inchi： 1S/C14H10N2O5S2/c17-22(18,11-7-3-1-4-8-11)13-14(16-21-15-13)23(19,20)12-9-5-2-6-10-12/h1-10H
• InChI Key： RGWDUVWEUZQUIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=NON=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 350.00311377Da
• Monoisotopic Mass: 350.00311377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų